Cas no 114969-04-9 (Benzene, [[2-fluoro-2-(phenylsulfonyl)ethyl]thio]-)

• Product name: Benzene, [[2-fluoro-2-(phenylsulfonyl)ethyl]thio]-
• CAS No: 114969-04-9
• MF: C₁₄H₁₃FO₂S₂
• MW: 296.380224943161
• CID: 1202623
• PubChem ID: 13866143

Benzene, [[2-fluoro-2-(phenylsulfonyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-fluoro-2-(phenylsulfonyl)ethyl]thio]-
• [2-(benzenesulfonyl)-2-fluoroethyl]sulfanylbenzene
• DTXSID20551529
• 114969-04-9
• {[2-(Benzenesulfonyl)-2-fluoroethyl]sulfanyl}benzene

• Inchi： InChI=1S/C14H13FO2S2/c15-14(11-18-12-7-3-1-4-8-12)19(16,17)13-9-5-2-6-10-13/h1-10,14H,11H2
• InChI Key： UAWKTOQEHWLCRO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SCC(F)S(=O)(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 296.03419
• Monoisotopic Mass: 296.03410016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 34.14